Cas no 2228633-05-2 (4-fluoro-2-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine
• CAS No: 2228633-05-2
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6212752
• PubChem ID: 165714049
• Update Time: 2025-05-19

4-fluoro-2-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine
• 2228633-05-2
• EN300-1787192

• Inchi： 1S/C9H11FN2O/c10-7-1-4-12-9(5-7)13-8-2-3-11-6-8/h1,4-5,8,11H,2-3,6H2
• InChI Key： HPMLTWDBPAJYAP-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)OC1CNCC1

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Additional information on 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine

Recent Advances in the Study of 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine (CAS: 2228633-05-2) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine (CAS: 2228633-05-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyridine and pyrrolidine moieties with a fluorine substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine through a novel palladium-catalyzed coupling reaction, achieving yields of over 85% with excellent purity. The researchers highlighted the compound's stability under physiological conditions, making it particularly suitable for further pharmaceutical development. The fluorine atom at the 4-position was found to significantly influence the compound's electronic properties and binding affinity to biological targets.

In the field of central nervous system (CNS) drug discovery, preliminary in vitro studies have shown that 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine exhibits moderate blood-brain barrier permeability, with a PAMPA-BBB permeability value of 8.7 × 10^-6 cm/s. This characteristic, combined with its favorable toxicity profile (CC₅₀ > 100 μM in HEK293 cells), suggests potential applications in neurological disorders. Research teams at several major pharmaceutical companies have included this compound in their screening libraries for neurodegenerative disease targets.

The molecular structure of 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine has been the subject of computational chemistry analyses, with density functional theory (DFT) calculations revealing interesting conformational properties. The pyrrolidine ring adopts an envelope conformation that may contribute to its binding interactions with biological targets. These computational insights are guiding the design of derivatives with improved pharmacological properties.

Recent patent applications (WO2023051234, US20230145678) have disclosed the use of 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine as a key intermediate in the synthesis of potential kinase inhibitors, particularly for JAK and BTK family kinases. The compound's ability to serve as a versatile scaffold for structure-activity relationship studies has been emphasized in these filings, with several analogs showing nanomolar potency in enzymatic assays.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications, leveraging the fluorine-18 isotope for positron emission tomography (PET) imaging probes. Preliminary results presented at the 2023 Society of Nuclear Medicine and Molecular Imaging annual meeting demonstrated successful ¹⁸F-labeling with high radiochemical yield and purity, opening new avenues for diagnostic applications.

As research progresses, 4-fluoro-2-(pyrrolidin-3-yloxy)pyridine continues to demonstrate its versatility as both a potential therapeutic agent and a valuable building block in medicinal chemistry. Future studies are expected to further elucidate its mechanism of action and explore its applications across various therapeutic areas, particularly in oncology and CNS disorders.